Cas no 921534-04-5 (1-(5-chlorothiophen-2-yl)sulfonyl-N-(3-cyano-4,5-dimethylthiophen-2-yl)piperidine-3-carboxamide)

• Product Name: 1-(5-chlorothiophen-2-yl)sulfonyl-N-(3-cyano-4,5-dimethylthiophen-2-yl)piperidine-3-carboxamide
• CAS No: 921534-04-5
• MF: C₁₇H₁₈ClN₃O₃S₃
• MW: 443.991118907928
• CID: 6370016
• PubChem ID: 44028021
• Update Time: 2025-05-20

1-(5-chlorothiophen-2-yl)sulfonyl-N-(3-cyano-4,5-dimethylthiophen-2-yl)piperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(5-chlorothiophen-2-yl)sulfonyl-N-(3-cyano-4,5-dimethylthiophen-2-yl)piperidine-3-carboxamide
• 1-((5-chlorothiophen-2-yl)sulfonyl)-N-(3-cyano-4,5-dimethylthiophen-2-yl)piperidine-3-carboxamide
• F2253-1351
• 1-[(5-chlorothiophen-2-yl)sulfonyl]-N-(3-cyano-4,5-dimethylthiophen-2-yl)piperidine-3-carboxamide
• AKOS024631527
• 921534-04-5

• Inchi： 1S/C17H18ClN3O3S3/c1-10-11(2)25-17(13(10)8-19)20-16(22)12-4-3-7-21(9-12)27(23,24)15-6-5-14(18)26-15/h5-6,12H,3-4,7,9H2,1-2H3,(H,20,22)
• InChI Key： AGIKKFXKZXNXLV-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(S1)S(N1CCCC(C(NC2=C(C#N)C(C)=C(C)S2)=O)C1)(=O)=O

Computed Properties

• Exact Mass: 443.0198827g/mol
• Monoisotopic Mass: 443.0198827g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 720
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 155Ų

Additional information on 1-(5-chlorothiophen-2-yl)sulfonyl-N-(3-cyano-4,5-dimethylthiophen-2-yl)piperidine-3-carboxamide

1-(5-Chlorothiophen-2-yl)sulfonyl-N-(3-cyano-4,5-dimethylthiophen-2-yl)piperidine-3-carboxamide

The compound with CAS No. 921534-04-5, known as 1-(5-chlorothiophen-2-yl)sulfonyl-N-(3-cyano-4,5-dimethylthiophen-2-yl)piperidine-3-carboxamide, is a highly specialized organic molecule with intricate structural features. This compound belongs to the class of sulfonamides, which are widely recognized for their versatility in medicinal chemistry and materials science. The molecule's structure incorporates a piperidine ring substituted with a sulfonyl group attached to a chlorothiophene moiety and an N-substituent containing a cyano group on a dimethylthiophene ring. These structural elements contribute to its unique chemical properties and potential applications in drug discovery.

Recent studies have highlighted the significance of sulfonamides in modulating biological systems, particularly in the context of enzyme inhibition and receptor targeting. The piperidine ring in this compound serves as a rigid scaffold, enhancing its ability to interact with target proteins through hydrogen bonding and hydrophobic interactions. The presence of the sulfonyl group further enhances the molecule's stability and bioavailability, making it an attractive candidate for therapeutic development.

The chlorothiophene moiety within the molecule introduces electron-withdrawing effects, which can influence the compound's electronic properties and reactivity. This feature is particularly advantageous in scenarios where precise control over molecular interactions is required. Additionally, the cyano group on the dimethylthiophene ring contributes to the molecule's polarity and solubility, which are critical factors in drug design.

Emerging research has demonstrated that compounds with similar structural motifs exhibit potent activity against various disease targets, including cancer and inflammatory conditions. For instance, studies have shown that sulfonamides derived from piperidine frameworks can inhibit key enzymes involved in cellular signaling pathways, thereby offering potential therapeutic benefits. The integration of multiple functional groups in this compound suggests that it may possess multifaceted biological activities, making it a promising lead for further investigation.

From a synthetic perspective, the construction of this compound involves advanced methodologies such as cross-coupling reactions and multicomponent synthesis, which enable precise control over molecular architecture. The use of these techniques underscores the importance of modern synthetic chemistry in designing complex molecules with tailored properties.

In conclusion, 1-(5-chlorothiophen-2-yl)sulfonyl-N-(3-cyano-4,5-dimethylthiophen-2-yl)piperidine-3-carboxamide represents a cutting-edge advancement in organic synthesis and drug discovery. Its unique structural features and potential biological activities position it as a valuable tool for exploring novel therapeutic strategies. As research continues to unravel its full potential, this compound is expected to play a significant role in advancing medical science.